Cas no 301526-24-9 (4-(1R)-1-hydroxyethyl-2-methoxyphenol)

• Product Name: 4-(1R)-1-hydroxyethyl-2-methoxyphenol
• CAS No: 301526-24-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 5850507
• PubChem ID: 1512582
• Update Time: 2025-10-05

4-(1R)-1-hydroxyethyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-hydroxy-3-methoxy-α-methyl-, (αR)-
• (r)-4-(1-Hydroxyethyl)-2-methoxyphenol
• 4-[(1R)-1-hydroxyethyl]-2-methoxyphenol
• AKOS012669241
• EN300-1850280
• 301526-24-9
• CS-0353908
• 4-(1R)-1-hydroxyethyl-2-methoxyphenol

• Inchi： 1S/C9H12O3/c1-6(10)7-3-4-8(11)9(5-7)12-2/h3-6,10-11H,1-2H3/t6-/m1/s1
• InChI Key： BDRRAMWDUCXAKG-ZCFIWIBFSA-N
• SMILES： C1([C@@H](C)O)=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 301.5±32.0 °C(Predicted)
• pka: 10.06±0.31(Predicted)

Additional information on 4-(1R)-1-hydroxyethyl-2-methoxyphenol

Comprehensive Analysis of 4-(1R)-1-hydroxyethyl-2-methoxyphenol (CAS No. 301526-24-9): Properties, Applications, and Industry Insights

4-(1R)-1-hydroxyethyl-2-methoxyphenol, with the CAS number 301526-24-9, is a chiral phenolic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural features. This molecule combines a methoxy group and a chiral hydroxyethyl moiety, making it a valuable intermediate for synthesizing bioactive molecules. The (1R) stereochemistry is particularly significant, as it often influences biological activity and metabolic pathways.

Recent studies highlight the compound's potential as an antioxidant and anti-inflammatory agent, aligning with the growing demand for natural-derived bioactive ingredients. Researchers are investigating its role in skincare formulations, where its phenolic structure may combat oxidative stress—a key factor in aging. The methoxyphenol scaffold is also being explored for flavor and fragrance applications, as similar structures contribute to smoky or spicy notes in food additives.

Synthetic routes to 4-(1R)-1-hydroxyethyl-2-methoxyphenol often involve asymmetric reduction or enzymatic resolution, reflecting industry trends toward green chemistry and chiral synthesis. Analytical methods like HPLC (High-Performance Liquid Chromatography) and chiral column chromatography are critical for verifying the enantiomeric purity of this compound, a parameter strictly controlled in pharmaceutical GMP production.

From a regulatory perspective, this compound falls under general chemical safety guidelines. However, its derivatives may require specific evaluations depending on end-use applications. The cosmetics industry shows particular interest, as consumers increasingly seek plant-inspired actives with scientifically proven efficacy—a trend amplified by clean beauty movements.

Ongoing research explores the compound's potential in nutraceuticals, where its structural similarity to known polyphenols suggests possible health benefits. However, comprehensive clinical data remains limited, highlighting an area for future investigation. The scientific community continues to study its structure-activity relationships, particularly how the hydroxyethyl group influences molecular interactions.

In summary, 4-(1R)-1-hydroxyethyl-2-methoxyphenol (CAS 301526-24-9) represents an intriguing case study in chiral chemistry with cross-industry relevance. Its development reflects broader shifts toward sustainable synthesis and bioactive discovery, positioning it as a compound to watch in coming years.